Cas no 17635-44-8 (3,4,5-tribromo-1H-pyrazole)
3,4,5-tribromo-1H-pyrazole structure
Product Name:3,4,5-tribromo-1H-pyrazole
CAS No:17635-44-8
MF:C3HBr3N2
MW:304.765437841415
MDL:MFCD00040248
CID:50828
PubChem ID:627674
Update Time:2025-04-18
3,4,5-tribromo-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 3,4,5-Tribromo-1H-pyrazole
- 3,4,5-Tribromopyrazole
- 3,4,5-Tribromopyrazo
- 3,4,5-Tribromopyrazol
- 3,4,5-Tribromopyrazole, 97+%
- 3,4,5-TribroMo-1H-pyrazole, 97%, 97%
- 1H-Pyrazole, 3,4,5-tribromo-
- TXQKCKQJBGFUBF-UHFFFAOYSA-N
- Pyrazole, 3,4,5-tribromo-
- 3,4,5-Tribromo pyrazole
- KSC497I1H
- 3,4,5-Tribromo-1H-pyrazole #
- STK328056
- SBB054441
- BBL100174
- AM81994
- RP06854
- R331
- SY007965
- EN300-117519
- 17635-44-8
- MFCD00040248
- CS-W002185
- AS-15913
- T2777
- W-206237
- FT-0614127
- CCG-2020
- AKOS015900699
- SCHEMBL174622
- AC-4813
- DTXSID30347899
- DB-021818
- 3,4,5-Tribromo-1H-pyrazole;
- 3,4,5-tribromo-1H-pyrazole
-
- MDL: MFCD00040248
- Inchi: 1S/C3HBr3N2/c4-1-2(5)7-8-3(1)6/h(H,7,8)
- InChI Key: TXQKCKQJBGFUBF-UHFFFAOYSA-N
- SMILES: BrC1C(=NNC=1Br)Br
- BRN: 113501
Computed Properties
- Exact Mass: 301.76900
- Monoisotopic Mass: 301.768986
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 88.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3
- Topological Polar Surface Area: 28.7
Experimental Properties
- Color/Form: Pale yellow crystalline powder
- Density: 2.782 g/cm3
- Melting Point: 186.0 to 190.0 deg-C
- Boiling Point: 381.5°C at 760 mmHg
- Flash Point: 184.5℃
- Refractive Index: 1.689
- Water Partition Coefficient: Insoluble in water. Soluble in Chloroform.
- PSA: 28.68000
- LogP: 2.69720
- Solubility: Uncertain
3,4,5-tribromo-1H-pyrazole Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Danger
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazard Category Code: R36/37/38: irritating to eyes, respiratory tract and skin
- Safety Instruction: S26-S36
-
Hazardous Material Identification:
- Safety Term:S26;S36
- Storage Condition:Store at room temperature
- Risk Phrases:R36/37/38
3,4,5-tribromo-1H-pyrazole Customs Data
- HS CODE:2933199090
- Customs Data:
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3,4,5-tribromo-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 067382-1g |
3,4,5-Tribromo-1H-pyrazole |
17635-44-8 | 97% | 1g |
£10.00 | 2022-03-01 | |
| Fluorochem | 067382-10g |
3,4,5-Tribromo-1H-pyrazole |
17635-44-8 | 97% | 10g |
£17.00 | 2022-03-01 | |
| Fluorochem | 067382-25g |
3,4,5-Tribromo-1H-pyrazole |
17635-44-8 | 97% | 25g |
£35.00 | 2022-03-01 | |
| Fluorochem | 067382-100g |
3,4,5-Tribromo-1H-pyrazole |
17635-44-8 | 97% | 100g |
£123.00 | 2022-03-01 | |
| Fluorochem | 067382-250g |
3,4,5-Tribromo-1H-pyrazole |
17635-44-8 | 97% | 250g |
£288.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T132431-100g |
3,4,5-tribromo-1H-pyrazole |
17635-44-8 | ≥95.0% | 100g |
¥949.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T132431-25g |
3,4,5-tribromo-1H-pyrazole |
17635-44-8 | ≥95.0% | 25g |
¥299.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T132431-5g |
3,4,5-tribromo-1H-pyrazole |
17635-44-8 | ≥95.0% | 5g |
¥79.90 | 2023-08-31 | |
| Ambeed | A246666-5g |
3,4,5-Tribromopyrazole |
17635-44-8 | 98% | 5g |
$13.0 | 2024-04-22 | |
| Ambeed | A246666-10g |
3,4,5-Tribromopyrazole |
17635-44-8 | 98% | 10g |
$16.0 | 2024-04-22 |
3,4,5-tribromo-1H-pyrazole Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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